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Compound of Interest

Compound Name: Calcium lactate gluconate

Cat. No.: B105414 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of calcium
lactate gluconate, a widely used calcium salt in the pharmaceutical and food industries,

through the application of thermogravimetric analysis (TGA). Understanding the thermal

decomposition behavior of this compound is critical for determining its stability during

manufacturing, processing, and storage, ensuring product quality and safety.

Introduction to Thermogravimetric Analysis (TGA)
Thermogravimetric analysis is a powerful thermal analysis technique that measures the change

in mass of a sample as a function of temperature or time in a controlled atmosphere. This

method provides valuable quantitative and qualitative information about the physical and

chemical processes that lead to mass loss or gain, such as dehydration, decomposition, and

oxidation. For pharmaceutical compounds like calcium lactate gluconate, TGA is instrumental

in characterizing thermal stability, determining the temperature limits for safe handling, and

elucidating decomposition pathways.

Thermal Decomposition of Calcium Lactate
Gluconate
Calcium lactate gluconate is a mixed salt, and its thermal decomposition is a multi-stage

process involving the degradation of both the lactate and gluconate components. While specific
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TGA data for the mixed salt is not extensively published, the decomposition pathway can be

inferred from the analysis of its individual components, calcium lactate and calcium gluconate.

The thermal degradation generally proceeds through the following stages: dehydration,

decomposition of the organic moieties, and finally, the decomposition of the resulting calcium

carbonate to calcium oxide.

Expected Thermal Decomposition Pathway
The thermal decomposition of calcium lactate gluconate is anticipated to follow a logical

sequence of events, beginning with the loss of water of hydration, followed by the breakdown

of the organic lactate and gluconate structures, leading to the formation of calcium carbonate,

and ultimately yielding calcium oxide at high temperatures.

Thermal Decomposition Pathway of Calcium Lactate Gluconate

Calcium Lactate Gluconate Hydrate

Anhydrous Calcium Lactate Gluconate + H₂O

Dehydration

Intermediate Organic Decomposition Products + CaCO₃

Decomposition of Organic Moieties

Calcium Carbonate (CaCO₃) + Gaseous Byproducts (CO₂, CO, etc.)

Further Decomposition

Calcium Oxide (CaO) + CO₂

Decarbonation
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Caption: Logical workflow of the thermal decomposition of calcium lactate gluconate.

Quantitative Data from Thermogravimetric Analysis
The following table summarizes the expected mass loss at each stage of the thermal

decomposition of calcium lactate gluconate, based on the known behavior of its components.

The exact temperatures and mass loss percentages can vary depending on experimental

conditions such as heating rate and atmosphere.

Decompositio
n Stage

Temperature
Range (°C)

Expected
Mass Loss (%)

Evolved
Products

Residual
Product

Dehydration 100 - 170 ~4% Water (H₂O)

Anhydrous

Calcium Lactate

Gluconate

Initial

Decomposition
170 - 400 Variable

Water (H₂O),

Carbon Dioxide

(CO₂), Carbon

Monoxide (CO),

and other

organic

fragments

Calcium

Carbonate

(CaCO₃) and

carbonaceous

residue

Decarbonation > 600 ~20-30%
Carbon Dioxide

(CO₂)

Calcium Oxide

(CaO)

Note: The temperature ranges and mass loss percentages are estimates based on the thermal

decomposition of individual calcium lactate and calcium gluconate salts and may vary for the

mixed salt.

Experimental Protocols for Thermogravimetric
Analysis
A detailed experimental protocol is crucial for obtaining reproducible and accurate TGA data.

The following outlines a typical methodology for the thermogravimetric analysis of calcium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b105414?utm_src=pdf-body-img
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/product/b105414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lactate gluconate.

Instrumentation
A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace

capable of controlled heating is required. For a more in-depth analysis of the decomposition

products, a TGA system coupled with an evolved gas analysis (EGA) technique, such as

Fourier Transform Infrared Spectroscopy (TGA-FTIR) or Mass Spectrometry (TGA-MS), is

recommended.

Sample Preparation
A small, representative sample of calcium lactate gluconate (typically 5-10 mg) is accurately

weighed into a clean, inert sample pan (e.g., alumina or platinum). A consistent sample mass

and packing should be used for all analyses to ensure comparability of results.

TGA Experimental Parameters
Heating Rate: A linear heating rate of 10 °C/min is commonly used. Slower or faster heating

rates can be employed to study the kinetics of decomposition.

Temperature Range: The analysis is typically performed from ambient temperature up to

1000 °C to ensure complete decomposition to the final inorganic residue.

Atmosphere: An inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g.,

20-50 mL/min) is used to prevent oxidative side reactions.

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature. The resulting data is typically plotted as a TGA curve (mass vs. temperature)

and its first derivative (DTG curve), which shows the rate of mass loss.
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TGA Experimental Workflow

Sample Preparation (5-10 mg)

Weighing in TGA Pan

Loading into TGA Instrument

Purging with Inert Gas (N₂)

Heating Program (e.g., 10°C/min to 1000°C)

Data Acquisition (Mass vs. Temperature)

Data Analysis (TGA/DTG Curves)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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